Cas no 2059108-02-8 (1-[5-(3-hydroxy-4-methoxyphenyl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one)

• Product Name: 1-[5-(3-hydroxy-4-methoxyphenyl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one
• CAS No: 2059108-02-8
• MF: C₁₆H₁₆N₂O₃S
• MW: 316.374842643738
• CID: 5413071
• Update Time: 2025-05-24

1-[5-(3-hydroxy-4-methoxyphenyl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(3-hydroxy-4-methoxyphenyl)-5-thiophen-3-yl-3,4-dihydropyrazol-2-yl]ethanone
• 1-[5-(3-hydroxy-4-methoxyphenyl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one

• Inchi： 1S/C16H16N2O3S/c1-10(19)18-14(8-13(17-18)12-5-6-22-9-12)11-3-4-16(21-2)15(20)7-11/h3-7,9,14,20H,8H2,1-2H3
• InChI Key： SQTXFVFERFCQPA-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(C2=CC=C(OC)C(O)=C2)CC(C2C=CSC=2)=N1)C

Additional information on 1-[5-(3-hydroxy-4-methoxyphenyl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one

Recent Advances in the Study of 1-[5-(3-hydroxy-4-methoxyphenyl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one (CAS: 2059108-02-8)

The compound 1-[5-(3-hydroxy-4-methoxyphenyl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one (CAS: 2059108-02-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and pharmacological potential.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel anti-inflammatory and anticancer agents. The presence of both a pyrazoline and thiophene moiety in its structure is believed to contribute to its ability to interact with key biological targets, such as cyclooxygenase-2 (COX-2) and various kinases involved in cell proliferation and apoptosis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against COX-2, with IC50 values in the nanomolar range, suggesting its potential as a lead compound for the development of next-generation anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-[5-(3-hydroxy-4-methoxyphenyl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one has also shown promise in oncology research. A preclinical study conducted by researchers at the National Cancer Institute revealed that this compound could induce apoptosis in several cancer cell lines, including breast and colon cancer, through the modulation of the PI3K/AKT/mTOR signaling pathway. The study further suggested that the compound's ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further development.

The synthesis of 1-[5-(3-hydroxy-4-methoxyphenyl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one has also been a subject of recent investigation. A 2024 paper in Organic & Biomolecular Chemistry described an optimized synthetic route that improves yield and scalability, addressing previous challenges related to the compound's complex structure. The new method employs a one-pot multicomponent reaction, significantly reducing the number of steps and improving overall efficiency. This advancement is expected to facilitate further pharmacological studies and potential clinical translation.

Despite these promising findings, several challenges remain. The compound's pharmacokinetic properties, including its bioavailability and metabolic stability, require further optimization. Additionally, more extensive toxicological studies are needed to ensure its safety profile. However, the growing body of research on 1-[5-(3-hydroxy-4-methoxyphenyl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one underscores its potential as a versatile pharmacophore in drug discovery, warranting continued investigation and development.